Cas no 730964-67-7 (1-chloro-2-(2-isocyanoethyl)benzene)
730964-67-7 structure
Product Name:1-chloro-2-(2-isocyanoethyl)benzene
CAS No:730964-67-7
MF:C9H8ClN
MW:165.619521141052
MDL:MFCD04117538
CID:977791
PubChem ID:2757781
Update Time:2025-04-19
1-chloro-2-(2-isocyanoethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-CHLOROPHENYL)ETHYLISOCYANIDE
- 1-Chloro-2-(2-isocyanoethyl)benzene
- EN300-1982879
- 730964-67-7
- AKOS006292670
- DTXSID901292588
- 1-chloro-2-(2-isocyanoethyl)benzene
-
- MDL: MFCD04117538
- Inchi: 1S/C9H8ClN/c1-11-7-6-8-4-2-3-5-9(8)10/h2-5H,6-7H2
- InChI Key: FLVWLQVWNITMNM-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CC[N+]#[C-]
Computed Properties
- Exact Mass: 165.0345270g/mol
- Monoisotopic Mass: 165.0345270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 4.4Ų
1-chloro-2-(2-isocyanoethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 021107-1g |
2-(2-Chlorophenyl)ethylisocyanide |
730964-67-7 | 1g |
£359.00 | 2022-03-01 | ||
| Enamine | EN300-1982879-1g |
1-chloro-2-(2-isocyanoethyl)benzene |
730964-67-7 | 1g |
$986.0 | 2023-09-16 | ||
| Enamine | EN300-1982879-5g |
1-chloro-2-(2-isocyanoethyl)benzene |
730964-67-7 | 5g |
$2858.0 | 2023-09-16 | ||
| Enamine | EN300-1982879-10g |
1-chloro-2-(2-isocyanoethyl)benzene |
730964-67-7 | 10g |
$4236.0 | 2023-09-16 | ||
| Enamine | EN300-1982879-0.05g |
1-chloro-2-(2-isocyanoethyl)benzene |
730964-67-7 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-1982879-0.1g |
1-chloro-2-(2-isocyanoethyl)benzene |
730964-67-7 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-1982879-0.25g |
1-chloro-2-(2-isocyanoethyl)benzene |
730964-67-7 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-1982879-0.5g |
1-chloro-2-(2-isocyanoethyl)benzene |
730964-67-7 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1982879-1.0g |
1-chloro-2-(2-isocyanoethyl)benzene |
730964-67-7 | 1g |
$986.0 | 2023-05-26 | ||
| Enamine | EN300-1982879-2.5g |
1-chloro-2-(2-isocyanoethyl)benzene |
730964-67-7 | 2.5g |
$1931.0 | 2023-09-16 |
1-chloro-2-(2-isocyanoethyl)benzene Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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